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Compound of Interest

Compound Name: L-Methionine-1-13C

Cat. No.: B1602258 Get Quote

In-Depth Technical Guide: L-Methionine-1-¹³C
Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, physical

properties, and applications of L-Methionine-1-¹³C, an isotopically labeled version of the

essential amino acid L-methionine. This stable isotope is a critical tool in metabolic research,

proteomics, and drug development, serving as a tracer to elucidate biochemical pathways and

quantify metabolic flux.

Chemical Structure
L-Methionine-1-¹³C is structurally identical to L-methionine, with the exception of the carbon

atom in the carboxyl group (C1 position), which is substituted with the heavy isotope ¹³C. This

specific labeling allows for precise tracking of the molecule and its metabolites in biological

systems using techniques such as mass spectrometry and NMR spectroscopy.

Caption: 2D structure of L-Methionine-1-¹³C highlighting the ¹³C-labeled carboxyl carbon.

Data Presentation
The chemical identifiers and physicochemical properties of L-Methionine-1-¹³C are summarized

in the tables below for easy reference and comparison.
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Table 1: Chemical Identification
Identifier Value

IUPAC Name
(2S)-2-amino-4-methylsulfanyl(1-¹³C)butanoic

acid

CAS Number 81202-04-2

Molecular Formula C₄¹³CH₁₁NO₂S

Molecular Weight ~150.20 g/mol

Linear Formula CH₃SCH₂CH₂CH(NH₂)¹³CO₂H

InChI Key FFEARJCKVFRZRR-TXZHAAMZSA-N

SMILES String CSCC--INVALID-LINK----INVALID-LINK--O

Table 2: Physical and Chemical Properties
Property Value Source

Appearance
White or off-white crystalline

powder
[1]

Melting Point 284 °C (decomposes)

Optical Activity
[α]25/D +23.1°, c = 1 in 1 M

HCl

Isotopic Purity ≥99 atom % ¹³C

Chemical Purity ≥98% [1]

Solubility

Soluble in water, warm dilute

alcohol, and dilute mineral

acids. Insoluble in absolute

alcohol, ether, and acetone.

[1]

Storage

Store at room temperature or

-20°C, protected from light and

moisture.

[1]
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Role in Metabolic Pathways
L-methionine is a crucial intermediate in several key metabolic pathways, most notably the S-

Adenosylmethionine (SAM) cycle, also known as the one-carbon cycle.[2][3] In this cycle,

methionine is converted into SAM, which serves as the universal methyl donor for the

methylation of DNA, RNA, proteins, and lipids.[2][4] The use of L-Methionine-1-¹³C allows

researchers to trace the flow of the carbon backbone of methionine through these critical

pathways.
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In Vivo / In Vitro System

Sample Preparation

Analysis

Data Interpretation

Administer/Supplement
L-Methionine-1-¹³C

Collect Samples
(Plasma, Breath, Cells)

Isolate Target Molecules
(e.g., Plasma Methionine,

Protein Hydrolysate)

Purify via Chromatography
(e.g., HPLC, Ion Exchange)

Quantify Isotopic Enrichment
(MS or NMR)

Apply Kinetic Model

Calculate Metabolic Flux /
Synthesis Rate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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